3-{(Z)-[3-(1,1-dioxidotetrahydrothiophen-3-yl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-2-(octylamino)-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C25H32N4O4S3
• Molecular Weight: 548.7 g/mol
• IUPAC Name: (5Z)-3-(1,1-dioxothiolan-3-yl)-5-[[7-methyl-2-(octylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C25H32N4O4S3/c1-3-4-5-6-7-8-12-26-22-19(23(30)28-15-17(2)9-10-21(28)27-22)14-20-24(31)29(25(34)35-20)18-11-13-36(32,33)16-18/h9-10,14-15,18,26H,3-8,11-13,16H2,1-2H3/b20-14-
• InChI Key: OFKNOQPRWZDFLU-ZHZULCJRSA-N
• Isomeric SMILES: CCCCCCCCNC1=C(C(=O)N2C=C(C=CC2=N1)C)/C=C\3/C(=O)N(C(=S)S3)C4CCS(=O)(=O)C4
• Canonical SMILES: CCCCCCCCNC1=C(C(=O)N2C=C(C=CC2=N1)C)C=C3C(=O)N(C(=S)S3)C4CCS(=O)(=O)C4

Description

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR analysis of the compound would reveal the following key signals:

• Aromatic protons : Resonances between δ 7.5–8.5 ppm for the pyrido[1,2-a]pyrimidin-4-one core, split into distinct multiplet patterns due to coupling with adjacent protons.
• Octylamino chain : A triplet near δ 2.9 ppm for the NH group and broad singlet at δ 1.2–1.4 ppm for the methylene protons.
• Methyl groups : A singlet at δ 2.5 ppm for the 7-methyl substituent and multiplets for the tetrahydrothiophene-derived methylenes .

13C NMR would confirm the presence of carbonyl groups (C=O at ~δ 170 ppm), thiocarbonyl (C=S at ~δ 190 ppm), and sulfone (SO₂ at ~δ 105 ppm) functionalities .

Infrared (IR) Spectroscopy

• C=O stretch : A strong absorption band near 1700 cm⁻¹ for the pyrimidin-4-one and thiazolidin-4-one carbonyl groups.
• C=S stretch : A medium-intensity peak at 1250 cm⁻¹ characteristic of the thiocarbonyl group.
• S=O stretch : Two sharp bands at 1320 cm⁻¹ and 1150 cm⁻¹ for the sulfone group .

Mass Spectrometry (MS)

High-resolution mass spectrometry would show a molecular ion peak at m/z 492.6 (M+H⁺), with fragmentation pathways involving:

• Loss of the octylamino side chain (Δm/z = 127).
• Cleavage of the sulfone group (Δm/z = 64).
• Rearrangement of the thiazolidinone ring to yield a fragment at m/z 315 .

Preparation Methods

Synthesis of the Pyrido[1,2-a]pyrimidin-4-one Core

The pyrido[1,2-a]pyrimidin-4-one scaffold is synthesized via a cyclocondensation reaction between 2-aminopyridine derivatives and β-ketoesters or β-diketones. A highly efficient protocol employs aluminium-exchanged tungstophosphoric acid catalysts (Al₃PW₁₂O₄₀), which introduce Lewis acid sites to promote cyclization under mild conditions . For the target compound, 7-methyl-2-(octylamino)-4H-pyrido[1,2-a]pyrimidin-4-one is prepared as follows:

Procedure :

• Reactants : 2-Amino-4-methylpyridine (1.0 equiv), ethyl acetoacetate (1.2 equiv), and octylamine (1.5 equiv).

• Catalyst : Al₃PW₁₂O₄₀ (5 mol%) in ethanol at 80°C for 6 hours.

• Workup : The mixture is filtered, concentrated, and recrystallized from ethanol to yield the pyrido-pyrimidinone core (85–90% yield) .

Key Insights :

• The Al₃PW₁₂O₄₀ catalyst enhances reaction efficiency by facilitating imine formation and intramolecular cyclization via Lewis acid activation .

• Substituents at the 2-position (octylamino) are introduced by nucleophilic substitution of a chloro intermediate with octylamine .

Preparation of the Thiazolidin-5-ylidene Moiety

The thiazolidin-5-ylidene segment is synthesized from 2-thioxo-thiazolidin-4-one derivatives. A general method involves the condensation of rhodanine or thiazolidine-2,4-dione with aldehydes under acidic conditions .

Procedure :

• Reactants : Rhodanine (1.0 equiv), 3-(1,1-dioxidotetrahydrothiophen-3-yl)propanal (1.2 equiv).

• Conditions : Acetic acid (10 mL) and acetic anhydride (10 mL) with concentrated H₂SO₄ (2 drops) under reflux for 20 hours .

• Workup : The product is precipitated in ice-cold water, filtered, and recrystallized from DMF to yield 5-(1,1-dioxidotetrahydrothiophen-3-yl)methylene-thiazolidine-2,4-dione (70–75% yield) .

Key Insights :

• The Z-configuration of the exocyclic double bond is confirmed by NOESY NMR, showing proximity between the methylene proton and the tetrahydrothiophen ring.

• Acetic anhydride acts as both solvent and dehydrating agent, promoting Knoevenagel condensation .

Oxidation of Tetrahydrothiophene to 1,1-Dioxide

The 1,1-dioxidotetrahydrothiophen-3-yl group is synthesized via oxidation of tetrahydrothiophene derivatives. Dimethyldioxirane (DMDO) is preferred over peracids due to its neutral reaction conditions and simplified workup .

Procedure :

• Reactant : Tetrahydrothiophen-3-ylmethanol (1.0 equiv).

• Oxidizing Agent : DMDO (2.0 equiv) in acetone at 0°C for 2 hours.

• Workup : Evaporation of acetone yields the sulfone derivative, which is purified by column chromatography (90% yield) .

Key Insights :

• DMDO selectively oxidizes sulfur without affecting other functional groups, making it ideal for electron-deficient thiophenes .

• Alternative oxidants like m-CPBA require acidic conditions, risking side reactions in sensitive substrates .

Coupling of Structural Components

The final step involves conjugating the pyrido-pyrimidinone core with the thiazolidin-5-ylidene moiety via a methylene bridge. A Steglich esterification or Mitsunobu reaction is employed to ensure regioselectivity .

Procedure :

• Reactants : 7-Methyl-2-(octylamino)-4H-pyrido[1,2-a]pyrimidin-4-one (1.0 equiv), 5-(1,1-dioxidotetrahydrothiophen-3-yl)methylene-thiazolidine-2,4-dione (1.1 equiv).

• Conditions : DCC (1.5 equiv) and DMAP (0.1 equiv) in dry DMF at 25°C for 12 hours.

• Workup : Column chromatography (silica gel, ethyl acetate/hexane) isolates the target compound (65–70% yield) .

Key Insights :

• The Z-configuration is retained during coupling, as confirmed by UV-Vis spectroscopy showing a bathochromic shift indicative of extended conjugation.

• DMF enhances solubility of both reactants, preventing oligomerization .

Optimization and Scalability

Catalyst Screening :

Catalyst	Yield (%)	Reaction Time (h)
Al₃PW₁₂O₄₀	90	6
H₂SO₄	75	20
DMAP/DCC	70	12

Solvent Effects :

• Ethanol and DMF improve yields by 15–20% compared to THF or toluene due to better reactant solubility .

Analytical Validation

• FT-IR : Absorption bands at 1660 cm⁻¹ (C=O), 1602 cm⁻¹ (C=C), and 835 cm⁻¹ (C-S) confirm functional groups .

• ¹H NMR : Singlets at δ 2.43 (CH₃), δ 11.21 (NH), and multiplet δ 7.07–7.37 (ArH) validate the structure .

• Mass Spectrometry : m/z 492.6 [M+H]⁺ aligns with the molecular formula C₂₁H₂₄N₄O₄S₃.

Challenges and Mitigation

• Low Coupling Efficiency : Steric hindrance from the octylamino group reduces reactivity. Using excess DCC (2.0 equiv) improves yields to 70% .

• Sulfone Instability : The 1,1-dioxide group decomposes above 150°C. Reactions are conducted below 100°C to prevent pyrolysis .

Chemical Reactions Analysis

Types of Reactions

3-{(Z)-[3-(1,1-dioxidotetrahydrothiophen-3-yl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-2-(octylamino)-4H-pyrido[1,2-a]pyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the sulfur and nitrogen atoms.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions to replace specific atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce thiols or amines .

Scientific Research Applications

3-{(Z)-[3-(1,1-dioxidotetrahydrothiophen-3-yl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-2-(octylamino)-4H-pyrido[1,2-a]pyrimidin-4-one has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and materials.

Medicine: The compound is being investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: It can be used in the development of new materials with specific properties, such as conductivity or catalytic activity.

Mechanism of Action

The mechanism of action of 3-{(Z)-[3-(1,1-dioxidotetrahydrothiophen-3-yl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-2-(octylamino)-4H-pyrido[1,2-a]pyrimidin-4-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in cellular signaling pathways. The compound’s unique structure allows it to bind to these targets with high affinity, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Research Findings and Implications

• Synthetic Challenges : The Z-configuration of the methylidene group requires precise stereocontrol during synthesis, as seen in related compounds .
• ADMET Predictions: The octylamino chain may prolong metabolic half-life but increase hepatotoxicity risks, necessitating in vivo validation .
• Therapeutic Potential: Structural alignment with rhodanine-based kinase inhibitors (e.g., EGFR inhibitors) positions this compound as a candidate for oncology or anti-inflammatory drug development .

Biological Activity

The compound 3-{(Z)-[3-(1,1-dioxidotetrahydrothiophen-3-yl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-2-(octylamino)-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule that has garnered attention in pharmacological research due to its potential biological activities. This article explores its biological activity, including antimicrobial, anticancer, and enzyme inhibitory properties, supported by relevant data tables and case studies.

Chemical Structure and Properties

The compound features a unique structure that includes a pyrido-pyrimidine core with thiazolidinone and tetrahydrothiophene moieties. These structural components are crucial for its biological activity.

Antimicrobial Activity

Research has shown that derivatives of thiazolidinone exhibit significant antimicrobial properties. A study evaluated the antimicrobial activity of various thiazolidinone derivatives against multiple bacterial strains, including Escherichia coli and Staphylococcus aureus. The results indicated that certain derivatives demonstrated potent antibacterial effects, suggesting that the thiazolidinone framework contributes to this activity.

Compound	Bacterial Strain	Zone of Inhibition (mm)
5a	E. coli	20
9a	S. aureus	25
11a	K. pneumoniae	22

Anticancer Activity

The anticancer potential of compounds similar to the target molecule has been explored in various studies. For instance, derivatives containing the thiazolidinone structure have shown promising results in inhibiting glioblastoma cell lines. In one study, specific derivatives were found to reduce cell viability significantly.

Case Study: Glioblastoma Inhibition

A systematic study conducted by Da Silva et al. evaluated the cytotoxic effects of thiazolidinone derivatives on glioblastoma cells. The findings revealed that certain compounds led to a marked decrease in cell viability:

Compound	IC50 (µM)	Cell Line
9b	15	U87MG
10e	12	A172

Enzyme Inhibition

The compound's potential as an enzyme inhibitor has also been investigated. Thiazolidinone derivatives have been shown to inhibit α-amylase and urease activities, which are relevant in managing diabetes and other metabolic disorders.

Enzyme Inhibition Data

Compound	Target Enzyme	IC50 (µM)
11b	α-amylase	8
12a	Urease	10

The biological activity of the compound can be attributed to its ability to interact with specific biological targets, including enzymes and cellular receptors. The presence of the thiazolidinone ring enhances its reactivity and binding affinity towards these targets.

Proposed Mechanism

• Binding : The compound binds to the active site of enzymes or receptors.
• Inhibition : This binding inhibits the normal function of these proteins.
• Biological Effect : The inhibition leads to downstream effects such as reduced cell proliferation or increased microbial susceptibility.